Cas no 890098-55-2 (4-Iodo-2'-thiomethylbenzophenone)

• Product Name: 4-Iodo-2'-thiomethylbenzophenone
• CAS No: 890098-55-2
• MF: C₁₄H₁₁IOS
• MW: 354.206014871597
• CID: 1939417
• PubChem ID: 24722843
• Update Time: 2025-10-24

4-Iodo-2'-thiomethylbenzophenone Chemical and Physical Properties

Names and Identifiers

• (4-iodophenyl)-(2-methylsulfanylphenyl)methanone
• LogP
• 4-Iodo-2'-thiomethylbenzophenone
• DTXSID80641536
• AKOS016018387
• (4-Iodophenyl)[2-(methylsulfanyl)phenyl]methanone
• MFCD02260424
• 890098-55-2

• MDL： MFCD02260424
• Inchi： 1S/C14H11IOS/c1-17-13-5-3-2-4-12(13)14(16)10-6-8-11(15)9-7-10/h2-9H,1H3
• InChI Key： SUPNWODLEAVXDB-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)C(C1C=CC=CC=1SC)=O

Computed Properties

• Exact Mass: 353.95753Da
• Monoisotopic Mass: 353.95753Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• Density: 1.65
• Boiling Point: 443.3°C at 760 mmHg
• Flash Point: 221.9°C
• Refractive Index: 1.692

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 4-Iodo-2'-thiomethylbenzophenone

Professional Introduction to 4-Iodo-2'-thiomethylbenzophenone (CAS No. 890098-55-2)

4-Iodo-2'-thiomethylbenzophenone (CAS No. 890098-55-2) is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural features, serves as a valuable intermediate in the synthesis of various biologically active molecules. The presence of both an iodo and a thiomethyl substituent on the benzophenone core makes it a versatile building block for medicinal chemists and synthetic organic chemists alike.

The structural motif of 4-Iodo-2'-thiomethylbenzophenone consists of a benzophenone backbone, which is a well-known scaffold in medicinal chemistry due to its ability to participate in various hydrogen bonding interactions and its stability under a range of chemical conditions. The introduction of an iodine atom at the 4-position enhances the electrophilicity of the molecule, making it susceptible to nucleophilic substitution reactions. This property is particularly useful in cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are widely employed in the construction of complex molecular architectures.

The thiomethyl group at the 2'-position adds an additional layer of reactivity to the molecule. Thiomethyl groups are known to be excellent leaving groups in nucleophilic substitution reactions, and they can also participate in various cyclization reactions, leading to the formation of heterocyclic compounds. This dual functionality makes 4-Iodo-2'-thiomethylbenzophenone a valuable precursor for the synthesis of more complex molecules, including those with potential pharmaceutical applications.

In recent years, there has been growing interest in the development of novel therapeutic agents targeting various diseases. Among these diseases, cancer remains a major global health challenge. The search for effective anticancer drugs has led to the exploration of diverse chemical scaffolds, including benzophenone derivatives. Several studies have demonstrated that benzophenone-based compounds exhibit promising biological activities, such as antioxidant, anti-inflammatory, and anticancer properties.

One area where 4-Iodo-2'-thiomethylbenzophenone has shown particular promise is in the development of small-molecule inhibitors of kinases, which are enzymes that play a crucial role in cell signaling pathways associated with cancer progression. Kinase inhibitors have become increasingly important therapeutic agents due to their ability to selectively target specific pathways involved in tumor growth and survival. The iodo and thiomethyl substituents on 4-Iodo-2'-thiomethylbenzophenone provide handles for further functionalization through cross-coupling reactions, allowing chemists to design molecules with enhanced binding affinity and selectivity towards target kinases.

Recent advances in computational chemistry have also contributed to the design and optimization of kinase inhibitors derived from benzophenone scaffolds. Molecular modeling techniques have been used to predict the binding modes of these compounds within the active sites of kinases, providing valuable insights into their mechanism of action. These computational studies have guided the synthesis of novel analogs with improved pharmacokinetic properties and reduced toxicity.

The synthetic utility of 4-Iodo-2'-thiomethylbenzophenone extends beyond its application in kinase inhibition research. This compound has been utilized in the synthesis of various other biologically active molecules, including antiviral and antibacterial agents. For instance, thiomethyl-substituted benzophenones have been shown to exhibit inhibitory activity against certain viral proteases, making them potential candidates for antiviral drug development.

The pharmaceutical industry has also explored the use of benzophenone derivatives as photosensitizers for photodynamic therapy (PDT). PDT is a treatment modality that involves the administration of a photosensitizer drug followed by exposure to light, which generates reactive oxygen species that can damage cancer cells. Several benzophenone-based photosensitizers have been investigated preclinically and clinically for their efficacy in treating various types of cancer.

The versatility of 4-Iodo-2'-thiomethylbenzophenone lies not only in its structural features but also in its synthetic adaptability. The iodo substituent allows for facile introduction of aryl groups via cross-coupling reactions, while the thiomethyl group can be further modified through oxidation or displacement reactions. This flexibility enables chemists to tailor the molecular structure according to specific biological targets and pharmacological requirements.

In conclusion, 4-Iodo-2'-thiomethylbenzophenone (CAS No. 890098-55-2) is a multifunctional organic compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it a valuable intermediate for synthesizing biologically active molecules targeting various diseases, including cancer and viral infections. The ongoing research into novel therapeutic agents continues to highlight the importance of this compound as a building block for innovative drug discovery efforts.